3-Bromobenzoic Acid Methyl Ester
3-Bromobenzoic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
618-89-3
VCID:
VC0041147
InChI:
InChI=1S/C8H7BrO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H3
SMILES:
COC(=O)C1=CC(=CC=C1)Br
Molecular Formula:
C8H7BrO2
Molecular Weight:
215.04 g/mol
3-Bromobenzoic Acid Methyl Ester
CAS No.: 618-89-3
Reference Standards
VCID: VC0041147
Molecular Formula: C8H7BrO2
Molecular Weight: 215.04 g/mol
CAS No. | 618-89-3 |
---|---|
Product Name | 3-Bromobenzoic Acid Methyl Ester |
Molecular Formula | C8H7BrO2 |
Molecular Weight | 215.04 g/mol |
IUPAC Name | methyl 3-bromobenzoate |
Standard InChI | InChI=1S/C8H7BrO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H3 |
Standard InChIKey | KMFJVYMFCAIRAN-UHFFFAOYSA-N |
SMILES | COC(=O)C1=CC(=CC=C1)Br |
Canonical SMILES | COC(=O)C1=CC(=CC=C1)Br |
Melting Point | 32.0 °C |
Synonyms | Methyl 3-bromobenzoate; Methyl m-bromobenzoate; NSC 7319; m-Bromobenzoic Acid Methyl Ester; 3-Bromobenzoic Acid Methyl Ester |
PubChem Compound | 12070 |
Last Modified | Nov 11 2021 |
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